2-{[N-(3,5-dichlorophenyl)-N-(methylsulfonyl)glycyl]amino}-N-(2-furylmethyl)benzamide

• IUPAC Name: 2-[[2-(3,5-dichloro-N-methylsulfonylanilino)acetyl]amino]-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C21H19Cl2N3O5S/c1-32(29,30)26(16-10-14(22)9-15(23)11-16)13-20(27)25-19-7-3-2-6-18(19)21(28)24-12-17-5-4-8-31-17/h2-11H,12-13H2,1H3,(H,24,28)(H,25,27)
• InChI Key: ZLTIEOLZGZDKRJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1=CC=CC=C1C(=O)NCC2=CC=CO2)C3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C21H19Cl2N3O5S
• Molecular Weight: 496.4 g/mol

Description

Synthesis Analysis

The synthesis process often involves the introduction of specific functional groups into molecules under phase-transfer catalysis conditions, with carboxamides being passive in reactions aimed at introducing a glycidyl fragment into molecules. For example, derivatives involving sulfonyl, glycyl, and amino groups are synthesized through reactions under specific conditions, utilizing phase-transfer catalysis to achieve the desired molecular architecture (Kas’yan et al., 2010).

Molecular Structure Analysis

X-ray crystallography and spectral analysis play crucial roles in determining the molecular structure of benzamide derivatives. The crystal structure analysis provides insights into the spatial arrangement of atoms within the molecule, revealing how structural variations influence molecular properties and interactions (Li et al., 2008).

Chemical Reactions and Properties

Benzamide compounds engage in a variety of chemical reactions, including aminolysis, chlorosulfonation, and reactions with primary or secondary alkylamines, leading to the formation of new compounds with distinct properties. These reactions are significant for functionalizing the molecule and enhancing its utility in scientific research (Cremlyn et al., 1989).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline structure, are determined through various analytical methods, including X-ray diffraction and vibrational spectroscopy. These properties are crucial for understanding the behavior of the compound in different environments and for its application in research (Saeed et al., 2010).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are essential for the compound's application in synthesis and its potential biological activities. Investigations into its electrochemical properties and reactions with various reagents provide valuable insights into its chemical behavior and potential utility in research (Rao et al., 2015).